A series of tetranuclear lanthanide complexes comprising two edge-sharing triangular units with field-induced slow magnetic relaxation for Dy4 species†
Dalton Transactions Pub Date: 2011-07-25 DOI: 10.1039/C1DT10654F
Abstract
The syntheses, crystal structures and magnetic studies are reported for a series of Ln4 clusters formulated as Ln4(μ3-OH)2(php)2(OAc)6(H2O)2]·4MeOH·nH2O (Ln = Gd (1), Tb (2), Dy (3) (n = 2) and Ho (4) (n = 0); H2php = 2,6-(picolinoylhydrazone)pyridine). The overall metal core of each cluster is comprised of two edge-sharing triangular Ln3 units linked by μ3-OH bridges. Direct-current (dc) magnetic susceptibility studies reveal that the LnIII ions are very weakly coupled in all four compounds. Alternating-current (ac) magnetic susceptibility studies for 3 indicate that field-induced slow relaxation phenomenon occurs for this compound.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 16034-43-8
